Cas no 1805550-31-5 (Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate
• CAS No: 1805550-31-5
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4896420
• Update Time: 2025-10-24

Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-5-7(8(11)12)6(10(14)16-3)4-13-9(5)15-2/h4,8H,1-3H3
• InChI Key： XKNDGEVYPXWRKD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate

Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate: A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate (CAS No. 1805550-31-5) is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a methoxy group at position 2, a methyl group at position 3, and a carboxylate ester group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it an intriguing subject for both fundamental and applied research.

The synthesis of Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing transition metal catalysts to facilitate key transformations. For instance, the incorporation of the difluoromethyl group is achieved through electrophilic substitution reactions, while the methoxy and methyl groups are introduced via nucleophilic aromatic substitution or alkylation processes. The final step involves esterification to attach the carboxylate group, which enhances the compound's solubility and reactivity in various applications.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases, making them valuable leads for drug development.

In addition to its pharmaceutical applications, Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate has shown promise in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its potential as a herbicide or plant growth regulator. Field trials conducted by agricultural research institutions have indicated that this compound can effectively inhibit the growth of certain weeds without adversely affecting crop plants, suggesting its potential as an eco-friendly alternative to conventional herbicides.

Recent studies have also highlighted the compound's role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Research published in *Advanced Materials* has shown that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in next-generation electronic devices.

The environmental impact of Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate has also been a topic of interest. Ecotoxicology studies have assessed its potential toxicity to aquatic organisms and soil microbes. While preliminary data suggest low toxicity under standard conditions, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 4-(difluoromethyl)-2-methoxy-3-methylpyridine-5-carboxylate (CAS No. 1805550-31-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a versatile building block for advanced materials and bioactive molecules. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.